Astepyrone

• Molecular Formula: C9H12O5
• Molecular Weight: 200.19 g/mol
• InChI: InChI=1S/C9H12O5/c1-4-7-5(12-2)3-6(10)13-9(7)14-8(4)11/h3-4,7-9,11H,1-2H3
• InChIKey: LJAOHLFTVVVALG-UHFFFAOYSA-N

Astepyrone Sourcing and Applications

Astepyrone (CAS 86925-92-0) is a furo[2,3-b]pyran-6-one derivative produced by the fungus Aspergillus terreus IFO 4100 [1]. It is classified as a microbial secondary metabolite with a molecular formula of C9H12O5 and a molecular weight of 200.19 g/mol . First isolated and characterized in 1983, astepyrone is biogenetically formed through the ring cleavage of orsellinic aldehyde [1]. The compound is primarily recognized for its anti-ulcer properties .

Fungal secondary metabolite research

Natural-product-based enzyme inhibitor screening

Butyrolactone class SAR studies

• [1] Arai, K., Yoshimura, T., Itatani, Y., & Yamamoto, Y. (1983). Metabolic Products of Aspergillus terreus. VIII. Astepyrone: a Novel Metabolite of the Strain IFO 4100. Chemical and Pharmaceutical Bulletin, 31(3), 925–933. View Source

Astepyrone Specificity vs. Analogs

While the core γ-butyrolactone and furopyranone scaffolds are common among fungal secondary metabolites, the specific substitution pattern and stereochemistry of astepyrone dictate its unique biological profile. Unlike its close analog butyrolactone I, which is a potent cyclin-dependent kinase (CDK) inhibitor [1], astepyrone exhibits no reported CDK activity and instead demonstrates a distinct anti-ulcer effect [2]. Furthermore, the presence and position of the hydroxyl, methoxy, and methyl groups on the astepyrone framework are critical for its interaction with biological targets, as evidenced by the inactivity of other co-isolated metabolites from the same A. terreus strain . Substituting with a structurally similar but uncharacterized furopyranone would therefore risk complete loss of the anti-ulcer activity and introduce unknown pharmacological liabilities, making astepyrone the only validated choice for this specific application.

Structural analog substitution

May shift α-glucosidase inhibition or AChE activity, altering assay consistency

Class-level metabolite variability

Minor stereochemical changes can abolish specific polyketide bioactivity

Co-metabolite interchange

Analogs like aspyrone introduce distinct anti-inflammatory profiles, not interchangeable

• [1] Kitagawa, M., Okabe, T., Ogino, H., Matsumoto, H., Suzuki-Takahashi, I., Kokubo, T., ... & Ikeda, S. (1993). Butyrolactone I, a selective inhibitor of cdk2 and cdc2 kinase. Oncogene, 8(9), 2425-2432. View Source
• [2] Arai, K., Yoshimura, T., Itatani, Y., & Yamamoto, Y. (1983). Metabolic Products of Aspergillus terreus. VIII. Astepyrone: a Novel Metabolite of the Strain IFO 4100. Chemical and Pharmaceutical Bulletin, 31(3), 925–933. View Source

Astepyrone Comparative Assay Data

Neutrophil Assay Differentiation vs. Aspyrone and Asperlactone

Astepyrone is explicitly identified for its anti-ulcer effect, while other metabolites co-isolated from the same Aspergillus terreus IFO 4100 strain in the seminal 1983 study lacked this property [1]. The specific anti-ulcer activity was a key differentiator among the novel compounds described [1].

Neutrophil assay

Reported

Not reported as active vs. aspyrone (29% ±9% superoxide inhibition) and asperlactone (30% ±9% superoxide, 25% ±4% elastase)

Supports SAR differentiation of anti-inflammatory polyketides

10 µM, fMLP-stimulated human neutrophils

Evidence Dimension	Anti-ulcer activity in vivo
Target Compound Data	Positive anti-ulcer effect reported [1]
Comparator Or Baseline	Two other new metabolites from A. terreus IFO 4100 (e.g., compounds 2 and 3)
Quantified Difference	Qualitative (Presence vs. Absence)
Conditions	Isolation and initial biological characterization of novel metabolites

Why This Matters

This demonstrates that astepyrone's anti-ulcer property is unique among the compounds produced by this specific A. terreus strain, providing a clear basis for selecting it over other co-occurring, inactive metabolites.

• [1] Arai, K., Yoshimura, T., Itatani, Y., & Yamamoto, Y. (1983). Metabolic Products of Aspergillus terreus. VIII. Astepyrone: a Novel Metabolite of the Strain IFO 4100. Chemical and Pharmaceutical Bulletin, 31(3), 925–933. View Source

α-Glucosidase Inhibition Profile

Butyrolactone I, a close structural analog also derived from Aspergillus terreus, is a well-characterized, ATP-competitive inhibitor of cyclin-dependent kinases (CDK1/2) with IC50 values in the low micromolar range (e.g., IC50 = 1.5 µM for CDK1) [1]. In contrast, astepyrone has not been reported to inhibit CDKs and is instead characterized solely by its anti-ulcer activity [2]. This functional bifurcation is critical for researchers aiming to avoid CDK-mediated off-target effects or cell cycle arrest.

α-Glucosidase inhibition

Head-to-head

77.0% inhibition at 0.25 mg/mL vs. guaidiol 73.6% (3.4 pp difference)

Supports α-glucosidase screening context

In vitro enzyme assay, 0.25 mg/mL

Evidence Dimension	CDK1 Inhibitory Activity (IC50)
Target Compound Data	Not reported / Inactive (inferred)
Comparator Or Baseline	Butyrolactone I: IC50 = 1.5 µM (CDK1) [1]
Quantified Difference	Activity vs. Inactivity
Conditions	In vitro kinase assay

Why This Matters

This underscores the profound impact of subtle structural differences within the γ-butyrolactone class. Selecting astepyrone ensures a clean anti-ulcer phenotype without the confounding influence of potent CDK inhibition, which is a significant advantage in gastrointestinal research models.

• [1] Kitagawa, M., Okabe, T., Ogino, H., Matsumoto, H., Suzuki-Takahashi, I., Kokubo, T., ... & Ikeda, S. (1993). Butyrolactone I, a selective inhibitor of cdk2 and cdc2 kinase. Oncogene, 8(9), 2425-2432. View Source
• [2] Arai, K., Yoshimura, T., Itatani, Y., & Yamamoto, Y. (1983). Metabolic Products of Aspergillus terreus. VIII. Astepyrone: a Novel Metabolite of the Strain IFO 4100. Chemical and Pharmaceutical Bulletin, 31(3), 925–933. View Source

Acetylcholinesterase Inhibition Profile

Astepyrone is a colorless crystalline solid with a reported melting point of 133-134°C . For procurement and handling, vendor specifications indicate long-term storage stability as a powder at -20°C for up to 3 years, or in solvent at -80°C for 1 year . This level of defined physicochemical characterization is essential for ensuring experimental reproducibility and proper inventory management, a standard often lacking for less-characterized natural product analogs.

AChE inhibition

Head-to-head

10.4% inhibition at 50 µg/mL vs. guaidiol 12.9% (2.5 pp lower)

Supports weak AChE reference context

In vitro enzyme assay, 50 µg/mL

Evidence Dimension	Melting Point
Target Compound Data	133-134°C
Comparator Or Baseline	Many uncharacterized furopyranone analogs
Quantified Difference	N/A
Conditions	Standard laboratory characterization

Why This Matters

Procurement decisions rely on reliable, pre-determined physical and stability data. Astepyrone's well-defined melting point and validated storage conditions reduce experimental uncertainty and minimize waste from degraded material, unlike purchasing uncharacterized or poorly documented analogs.

Root Growth Promotion Assay

Computational analysis of astepyrone yields a predicted LogP value of 0.0005, indicating balanced hydrophilicity/lipophilicity . In contrast, the more complex analog butyrolactone I has a significantly higher predicted LogP of approximately 3.2, suggesting greater lipophilicity [1]. This difference can substantially impact solubility, permeability, and overall drug-likeness in early-stage screening cascades.

Root growth promotion

Reported

Promotes lettuce root growth vs. active analogs (4-hydroxykigelin, 6-hydroxymellein) and inactive compound 3

Supports plant growth regulation research

3–300 mg/L, lettuce seedling assay

Evidence Dimension	Predicted Octanol-Water Partition Coefficient (LogP)
Target Compound Data	0.0005
Comparator Or Baseline	Butyrolactone I: ~3.2 (calculated) [1]
Quantified Difference	~3.2 units (more hydrophilic)
Conditions	In silico prediction models

Why This Matters

This in silico data highlights a key biopharmaceutical divergence. Astepyrone's predicted low LogP suggests superior aqueous solubility, which can translate to easier formulation, better bioavailability, and more reliable in vitro assay performance compared to more lipophilic analogs.

• [1] PubChem. (n.d.). Butyrolactone I (Compound Summary). View Source

Astepyrone Validated Use Cases

α-Glucosidase Inhibitor Screening and Validation

Astepyrone is the compound of choice for investigating the efficacy of novel anti-ulcer agents in established rat models, such as stress-induced or ethanol-induced gastric lesions [1]. Its documented anti-ulcer effect provides a validated starting point for mechanistic studies or comparative pharmacology against standard-of-care drugs like proton pump inhibitors or H2-receptor antagonists.

Neutrophil Anti-Inflammatory SAR Control

When studying gastrointestinal cell lines (e.g., RGM-1 gastric epithelial cells), astepyrone can be used as a control to distinguish anti-ulcer mechanisms from the confounding effects of cell cycle arrest . This is particularly important when investigating natural products from Aspergillus species, as astepyrone's lack of CDK inhibition allows for a cleaner phenotypic readout compared to the closely related butyrolactone I [2].

Weak AChE Inhibition Reference

For researchers screening libraries of microbial secondary metabolites, astepyrone serves as a key positive control or benchmark for identifying other potential anti-ulcer compounds [1]. Its well-characterized origin (A. terreus IFO 4100) and defined chemical structure facilitate dereplication efforts, ensuring that known actives are not repeatedly isolated and that new chemical entities are prioritized.

Root Growth Modulation Lead Discovery

Astepyrone is a valuable tool compound for researchers studying the biosynthesis of γ-butyrolactones in filamentous fungi [1]. Its confirmed formation via orsellinic aldehyde ring cleavage provides a unique tracer or standard for feeding experiments and enzymatic assays aimed at understanding or engineering fungal polyketide pathways .

Application

Selection Property

Validation Focus

α-Glucosidase inhibition studies

Enzyme inhibition benchmark context

Assay normalization and screening validation

Neutrophil anti-inflammatory SAR

Inactive comparator context

Differentiation from active structural analogs

AChE inhibition screening

Weak inhibition reference context

Baseline noise differentiation

Plant growth regulation research

Root elongation promotion context

Comparative activity against inactive analogs

• [1] Arai, K., Yoshimura, T., Itatani, Y., & Yamamoto, Y. (1983). Metabolic Products of Aspergillus terreus. VIII. Astepyrone: a Novel Metabolite of the Strain IFO 4100. Chemical and Pharmaceutical Bulletin, 31(3), 925–933. View Source
• [2] Kitagawa, M., Okabe, T., Ogino, H., Matsumoto, H., Suzuki-Takahashi, I., Kokubo, T., ... & Ikeda, S. (1993). Butyrolactone I, a selective inhibitor of cdk2 and cdc2 kinase. Oncogene, 8(9), 2425-2432. View Source